5-Hydroxymethyldeoxycytidine monophosphate
5-Hydroxymethyldeoxycytidine monophosphate
Modified pyrimidine capable of producing interstrand cross-links in double-stranded DNA. Used to quantify DNA hydroxymethylation levels in biological samples.
DNA methylation occurs mainly at the 5’-position of cytosine rings (5-methylcytosine) and occurs almost exclusively in CpG islands. Another epigenetic modification in DNA has been recently identified that involves hydroxymethylation of this same base (5-hydroxymethylcytosine), which potentially offers another level of transcriptional control. 5-(Hydroxymethyl)-2’-deoxycytidine is a modified pyrimidine that is capable of producing interstrand cross-links in double-stranded DNA and has been used to quantify DNA hydroxymethylation levels in biological samples.
DNA methylation occurs mainly at the 5’-position of cytosine rings (5-methylcytosine) and occurs almost exclusively in CpG islands. Another epigenetic modification in DNA has been recently identified that involves hydroxymethylation of this same base (5-hydroxymethylcytosine), which potentially offers another level of transcriptional control. 5-(Hydroxymethyl)-2’-deoxycytidine is a modified pyrimidine that is capable of producing interstrand cross-links in double-stranded DNA and has been used to quantify DNA hydroxymethylation levels in biological samples.
Brand Name:
Vulcanchem
CAS No.:
7226-77-9
VCID:
VC21139325
InChI:
InChI=1S/C10H15N3O5/c11-9-5(3-14)2-13(10(17)12-9)8-1-6(16)7(4-15)18-8/h2,6-8,14-16H,1,3-4H2,(H2,11,12,17)/t6-,7+,8+/m0/s1
SMILES:
C1C(C(OC1N2C=C(C(=NC2=O)N)CO)CO)O
Molecular Formula:
C10H15N3O5
Molecular Weight:
257.24 g/mol
5-Hydroxymethyldeoxycytidine monophosphate
CAS No.: 7226-77-9
Cat. No.: VC21139325
Molecular Formula: C10H15N3O5
Molecular Weight: 257.24 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Modified pyrimidine capable of producing interstrand cross-links in double-stranded DNA. Used to quantify DNA hydroxymethylation levels in biological samples. DNA methylation occurs mainly at the 5’-position of cytosine rings (5-methylcytosine) and occurs almost exclusively in CpG islands. Another epigenetic modification in DNA has been recently identified that involves hydroxymethylation of this same base (5-hydroxymethylcytosine), which potentially offers another level of transcriptional control. 5-(Hydroxymethyl)-2’-deoxycytidine is a modified pyrimidine that is capable of producing interstrand cross-links in double-stranded DNA and has been used to quantify DNA hydroxymethylation levels in biological samples. |
|---|---|
| CAS No. | 7226-77-9 |
| Molecular Formula | C10H15N3O5 |
| Molecular Weight | 257.24 g/mol |
| IUPAC Name | 4-amino-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-(hydroxymethyl)pyrimidin-2-one |
| Standard InChI | InChI=1S/C10H15N3O5/c11-9-5(3-14)2-13(10(17)12-9)8-1-6(16)7(4-15)18-8/h2,6-8,14-16H,1,3-4H2,(H2,11,12,17)/t6-,7+,8+/m0/s1 |
| Standard InChI Key | HMUOMFLFUUHUPE-XLPZGREQSA-N |
| Isomeric SMILES | C1[C@@H]([C@H](O[C@H]1N2C=C(C(=NC2=O)N)CO)CO)O |
| SMILES | C1C(C(OC1N2C=C(C(=NC2=O)N)CO)CO)O |
| Canonical SMILES | C1C(C(OC1N2C=C(C(=NC2=O)N)CO)CO)O |
| Appearance | Assay:≥95%A crystalline solid |
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